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Introduction
Osimertinib is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase

inhibitor (TKI) used in the treatment of non-small cell lung cancer (NSCLC) with specific EGFR

mutations.[1] The presence of impurities in active pharmaceutical ingredients (APIs) is a critical

concern for drug safety and efficacy. N-nitroso compounds, a class of potential genotoxic

impurities, can form during the synthesis or storage of drug products containing secondary or

tertiary amine functionalities. N-Nitroso Osimertinib is one such potential impurity. Its

structural confirmation and quantification are paramount to ensure the quality and safety of

Osimertinib. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical

technique for the unambiguous structural elucidation of organic molecules, including

pharmaceutical impurities.[2] This application note provides a detailed protocol for the use of

NMR spectroscopy in the structural characterization of N-Nitroso Osimertinib.

A key characteristic of N-nitrosamines in NMR is the phenomenon of rotational isomerism

(rotamers) around the N-N bond, which possesses a partial double-bond character. This

restricted rotation can lead to the observation of two distinct sets of signals for the atoms near
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the nitroso group, often referred to as cis and trans isomers.[3][4] The ratio of these rotamers

can be influenced by the solvent and temperature.

Experimental Protocols
This section details the methodology for the structural elucidation of N-Nitroso Osimertinib
using one-dimensional (1D) and two-dimensional (2D) NMR techniques.

1. Sample Preparation

Sample Requirements: A minimum of 5-10 mg of isolated N-Nitroso Osimertinib is required

for a comprehensive set of 1D and 2D NMR experiments. For ¹³C NMR, a higher

concentration (20-50 mg) is preferable.[5]

Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Deuterated

dimethyl sulfoxide (DMSO-d₆) or deuterated chloroform (CDCl₃) are common choices for

molecules of this type. The choice of solvent can affect the chemical shifts and the observed

ratio of rotamers.

Procedure:

Weigh the desired amount of N-Nitroso Osimertinib into a clean, dry vial.

Add approximately 0.6-0.7 mL of the chosen deuterated solvent.[5]

Gently agitate the vial to dissolve the sample completely. Sonication may be used if

necessary, but care should be taken to avoid sample degradation.

Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a

clean, dry 5 mm NMR tube to remove any particulate matter.[6]

Cap the NMR tube securely.

2. NMR Data Acquisition

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a

cryoprobe is recommended to achieve optimal resolution and sensitivity.
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1D NMR Experiments:

¹H NMR: Acquire a standard proton NMR spectrum to identify the number of unique proton

environments, their chemical shifts, coupling patterns, and integration.

¹³C NMR: Acquire a proton-decoupled carbon NMR spectrum to identify the number of

unique carbon environments and their chemical shifts.

DEPT-135 (Distortionless Enhancement by Polarization Transfer): This experiment helps

differentiate between CH, CH₂, and CH₃ groups. CH and CH₃ signals will be positive,

while CH₂ signals will be negative. Quaternary carbons are not observed.

2D NMR Experiments:

COSY (Correlation Spectroscopy): Identifies proton-proton spin-spin couplings, revealing

which protons are adjacent to each other in the molecule.

HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and

carbon atoms.

HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons that are

separated by two or three bonds, which is crucial for assembling molecular fragments.

NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame

Overhauser Effect Spectroscopy): Provides information about protons that are close in

space, which can help in determining the stereochemistry and confirming the conformation

of the rotamers.

Data Presentation: Representative NMR Data
The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for N-Nitroso
Osimertinib. These are representative values based on the known structure and general

chemical shift ranges for similar functional groups, including the presence of rotamers for

signals near the N-nitroso group. Actual experimental values may vary depending on the

solvent, concentration, and temperature.

Table 1: Representative ¹H NMR Data for N-Nitroso Osimertinib (in DMSO-d₆)
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Chemical Shift (δ,
ppm)

Multiplicity Integration
Assignment
(Major/Minor
Rotamer)

~10.0 - 9.5 s 1H Ar-NH

~8.5 - 7.0 m - Aromatic Protons

~6.5 - 5.5 m 3H Acrylamide Protons

~4.0 s 3H OCH₃

~3.8 / ~3.2 s 3H
N(NO)-CH₃

(Minor/Major)

~3.5 - 2.5 m - Aliphatic Protons

~2.8 / ~2.4 s 6H N(CH₃)₂ (Minor/Major)

~2.2 s 3H Indole N-CH₃

Table 2: Representative ¹³C NMR Data for N-Nitroso Osimertinib (in DMSO-d₆)

Chemical Shift (δ, ppm) Assignment (Major/Minor Rotamer)

~165 C=O (Amide)

~160 - 110 Aromatic and Olefinic Carbons

~60 - 50 OCH₃ and Aliphatic Carbons

~45 / ~35 N(NO)-CH₃ (Minor/Major)

~40 N(CH₃)₂

~33 Indole N-CH₃

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the structural elucidation of N-
Nitroso Osimertinib using NMR.
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Experimental Workflow for NMR-based Structural Elucidation
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Caption: Workflow for NMR Structural Elucidation.
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Signaling Pathway Context
Osimertinib is a potent inhibitor of the EGFR signaling pathway. The presence of impurities like

N-Nitroso Osimertinib could potentially alter the drug's interaction with this pathway or

introduce off-target effects. Understanding this pathway provides context for the importance of

impurity characterization.
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Simplified EGFR Signaling Pathway
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Caption: Simplified EGFR Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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